Cas no 837410-97-6 (methyl 5-{(benzyloxy)carbonylamino}-6-hydroxypyridine-2-carboxylate)

• Product Name: methyl 5-{(benzyloxy)carbonylamino}-6-hydroxypyridine-2-carboxylate
• CAS No: 837410-97-6
• MF: C₁₅H₁₄N₂O₅
• MW: 302.282063961029
• CID: 1812454
• PubChem ID: 165933900
• Update Time: 2025-05-20

methyl 5-{(benzyloxy)carbonylamino}-6-hydroxypyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxylic acid,1,6-dihydro-6-oxo-5-[[(phenylmethoxy)carbonyl]amino]-, methyl ester
• methyl 5-{(benzyloxy)carbonylamino}-6-hydroxypyridine-2-carboxylate
• methyl 5-{[(benzyloxy)carbonyl]amino}-6-hydroxypyridine-2-carboxylate
• 837410-97-6
• EN300-28290702

• Inchi： 1S/C15H14N2O5/c1-21-14(19)12-8-7-11(13(18)16-12)17-15(20)22-9-10-5-3-2-4-6-10/h2-8H,9H2,1H3,(H,16,18)(H,17,20)
• InChI Key： KOOCMSYINSLAFC-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=C(C(=O)OC)NC1=O)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 302.09027155g/mol
• Monoisotopic Mass: 302.09027155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 93.7Ų

Additional information on methyl 5-{(benzyloxy)carbonylamino}-6-hydroxypyridine-2-carboxylate

Methyl 5-{(benzyloxy)carbonylamino}-6-hydroxypyridine-2-carboxylate (CAS No. 837410-97-6): A Comprehensive Overview

Methyl 5-{(benzyloxy)carbonylamino}-6-hydroxypyridine-2-carboxylate, identified by its CAS number 837410-97-6, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyridine derivatives class, which is well-known for its diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a benzyloxycarbonylamino group and a hydroxyl substituent, make it a valuable intermediate in the synthesis of more complex pharmaceutical agents.

The< strong>methyl 5-{(benzyloxy)carbonylamino}-6-hydroxypyridine-2-carboxylate molecule exhibits a high degree of specificity, which is crucial for drug design and development. The benzyloxycarbonylamino group, in particular, serves as a protective group for amino acids during peptide synthesis, enhancing the efficiency and yield of the reaction. This property has made it a staple in solid-phase peptide synthesis (SPPS), where it ensures the stability and integrity of the growing peptide chain.

In recent years, there has been a surge in research focused on developing novel treatments for various diseases, including cancer, neurodegenerative disorders, and infectious diseases. The< strong>pyridine derivatives class of compounds has shown promise in these areas due to their ability to interact with biological targets at the molecular level. Methyl 5-{(benzyloxy)carbonylamino}-6-hydroxypyridine-2-carboxylate, with its intricate structure, is being explored as a potential scaffold for new drug candidates.

One of the most exciting applications of this compound is in the field of kinase inhibition. Kinases are enzymes that play a critical role in cell signaling pathways and are often implicated in disease processes. By designing molecules that can selectively inhibit specific kinases, researchers aim to develop targeted therapies that minimize side effects. The< strong>benzyloxycarbonylamino group in Methyl 5-{(benzyloxy)carbonylamino}-6-hydroxypyridine-2-carboxylate provides a handle for further derivatization, allowing chemists to fine-tune the molecule's properties to achieve optimal inhibitory activity.

The hydroxyl substituent at the 6-position of the pyridine ring adds another layer of complexity to this compound. Hydroxyl groups are known to participate in hydrogen bonding interactions, which can be crucial for binding affinity and specificity. This feature makes Methyl 5-{(benzyloxy)carbonylamino}-6-hydroxypyridine-2-carboxylate a versatile building block for designing molecules that can interact with biological targets through multiple non-covalent interactions.

Recent studies have also highlighted the importance of< strong>pyridine derivatives in medicinal chemistry. These compounds have been shown to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The structural diversity of pyridine derivatives allows for extensive modifications, enabling researchers to optimize their pharmacological profiles for specific therapeutic applications.

In conclusion, Methyl 5-{(benzyloxy)carbonylamino}-6-hydroxypyridine-2-carboxylate (CAS No. 837410-97-6) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an invaluable tool for drug discovery and development, particularly in the areas of kinase inhibition and peptide synthesis. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.